Cas no 2755717-10-1 (2-(Benzyloxy)-3,5-bis(trifluoromethyl)benzoic acid)

• Product Name: 2-(Benzyloxy)-3,5-bis(trifluoromethyl)benzoic acid
• CAS No: 2755717-10-1
• MF: C₁₆H₁₀F₆O₃
• MW: 364.24
• CID: 5079926
• Update Time: 2026-03-01

2-(Benzyloxy)-3,5-bis(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-3,5-bis(trifluoromethyl)benzoic acid

• Inchi： 1S/C16H10F6O3/c17-15(18,19)10-6-11(14(23)24)13(12(7-10)16(20,21)22)25-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,23,24)
• InChI Key： HJLOUHIINDHNED-UHFFFAOYSA-N
• SMILES： O=C(C1C(OCC2=CC=CC=C2)=C(C(F)(F)F)C=C(C=1)C(F)(F)F)O

Additional information on 2-(Benzyloxy)-3,5-bis(trifluoromethyl)benzoic acid

Introduction to 2-(Benzyloxy)-3,5-bis(trifluoromethyl)benzoic acid (CAS No. 2755717-10-1)

2-(Benzyloxy)-3,5-bis(trifluoromethyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2755717-10-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including a benzyloxy substituent at the 2-position and two trifluoromethyl groups at the 3- and 5-positions. These structural attributes contribute to its distinct chemical properties and potential applications in drug discovery and synthesis.

The presence of trifluoromethyl groups is particularly noteworthy, as these substituents are widely employed in medicinal chemistry due to their ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In particular, the electron-withdrawing nature of fluorine atoms in trifluoromethyl groups can influence the electronic distribution of the molecule, thereby modulating its reactivity and interactions with biological systems. This makes 2-(Benzyloxy)-3,5-bis(trifluoromethyl)benzoic acid a valuable scaffold for developing novel therapeutic agents.

Benzyloxy groups, on the other hand, introduce a hydrophobic moiety that can improve membrane permeability and solubility of drug candidates. The combination of these two functional groups in 2-(Benzyloxy)-3,5-bis(trifluoromethyl)benzoic acid suggests a compound with balanced physicochemical properties, making it suitable for further derivatization and optimization in drug development pipelines.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that benzoic acid derivatives with trifluoromethyl and benzyloxy substituents exhibit promising pharmacological properties, including anti-inflammatory, antioxidant, and anticancer effects. For instance, computational studies have identified that the trifluoromethyl groups can enhance binding interactions with enzymes such as cyclooxygenase-2 (COX-2), which is a key target in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

The benzyloxy group in 2-(Benzyloxy)-3,5-bis(trifluoromethyl)benzoic acid may also contribute to its biological activity by influencing protein-ligand interactions. This is particularly relevant in the context of drug design, where modifications at specific positions can significantly alter the potency and selectivity of a compound. The dual presence of these functional groups makes this molecule a versatile intermediate for synthesizing more complex pharmacophores.

In addition to its potential as a lead compound, 2-(Benzyloxy)-3,5-bis(trifluoromethyl)benzoic acid may serve as a building block for exploring novel synthetic pathways. The trifluoromethyl group, being highly reactive under certain conditions, can participate in various chemical transformations such as cross-coupling reactions, allowing for the introduction of additional functional groups or heterocyclic moieties. This flexibility is crucial in medicinal chemistry, where iterative modifications are often required to achieve desired pharmacological profiles.

Recent research has also highlighted the importance of fluorinated aromatic compounds in addressing emerging therapeutic challenges. For example, studies have demonstrated that trifluoromethylated benzoic acids can exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation. These properties are particularly valuable in developing long-acting drugs that require fewer dosing regimens. The unique combination of substituents in 2-(Benzyloxy)-3,5-bis(trifluoromethyl)benzoic acid positions it as a promising candidate for such applications.

The synthesis of 2-(Benzyloxy)-3,5-bis(trifluoromethyl)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation followed by cross-coupling reactions or direct functionalization strategies. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

From a regulatory perspective, compounds like 2-(Benzyloxy)-3,5-bis(trifluoromethyl)benzoic acid must undergo rigorous testing to evaluate their safety and efficacy before being considered for clinical use. This includes preclinical studies to assess toxicity profiles and pharmacokinetic parameters. The structural complexity of this compound necessitates thorough characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography.

The growing interest in fluorinated compounds underscores their significance in modern drug discovery. The ability to fine-tune electronic properties through strategic substitution allows chemists to design molecules with tailored biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(Benzyloxy)-3,5-bis(trifluoromethyl)benzoic acid will remain at the forefront of medicinal chemistry innovation.